Cas no 1803837-12-8 (2,6-Dibromo-4-fluorobenzotrifluoride)
2,6-Dibromo-4-fluorobenzotrifluoride is a halogenated aromatic compound characterized by its trifluoromethyl and bromo-fluoro substitution pattern. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and the preparation of fluorinated pharmaceuticals or agrochemicals. The presence of both bromine and fluorine substituents enhances its utility in selective functionalization, while the trifluoromethyl group contributes to increased lipophilicity and metabolic stability in derived compounds. Its well-defined reactivity profile and stability under standard conditions make it suitable for applications in medicinal chemistry and material science. The compound is typically handled under inert conditions to preserve its integrity.
1803837-12-8 structure
Product Name:2,6-Dibromo-4-fluorobenzotrifluoride
CAS No:1803837-12-8
MF:C7H2Br2F4
MW:321.892394542694
CID:4706103
Update Time:2025-05-27
2,6-Dibromo-4-fluorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
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- 2,6-Dibromo-4-fluorobenzotrifluoride
-
- Inchi： 1S/C7H2Br2F4/c8-4-1-3(10)2-5(9)6(4)7(11,12)13/h1-2H
- InChI Key： IGUOTARZBHBVFD-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1C(F)(F)F)Br)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 170
- Topological Polar Surface Area: 0
2,6-Dibromo-4-fluorobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB605867-250mg |
1,3-Dibromo-5-fluoro-2-(trifluoromethyl)benzene; . |
1803837-12-8 | 250mg |
€598.00 | 2024-07-19 | ||
| abcr | AB605867-500mg |
1,3-Dibromo-5-fluoro-2-(trifluoromethyl)benzene; . |
1803837-12-8 | 500mg |
€832.40 | 2024-07-19 | ||
| abcr | AB605867-1g |
1,3-Dibromo-5-fluoro-2-(trifluoromethyl)benzene; . |
1803837-12-8 | 1g |
€1143.40 | 2024-07-19 |
2,6-Dibromo-4-fluorobenzotrifluoride Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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